Cas no 162284-50-6 (6-O-Benzyl-2,3-di-O-acetyl-methyl-α-D-glucopyranoside)

6-O-Benzyl-2,3-di-O-acetyl-methyl-α-D-glucopyranoside is a protected glycoside derivative widely used in carbohydrate chemistry and glycosylation reactions. The benzyl group at the 6-position and acetyl groups at the 2,3-positions provide selective protection, enabling controlled functionalization of the glucopyranoside scaffold. This compound serves as a versatile intermediate in the synthesis of complex oligosaccharides, glycoconjugates, and other bioactive molecules. Its stability under mild conditions and compatibility with various reaction conditions make it a valuable tool for stereoselective glycosylation strategies. The methyl glycoside form enhances solubility in organic solvents, facilitating purification and handling. Researchers favor this derivative for its reliability in constructing structurally diverse carbohydrate-based compounds.

6-O-Benzyl-2,3-di-O-acetyl-methyl-α-D-glucopyranoside structure

162284-50-6 structure

Product Name:6-O-Benzyl-2,3-di-O-acetyl-methyl-α-D-glucopyranoside

CAS No:162284-50-6

MF:C₁₈H₂₄O₈

MW:368.378366470337

CID:904655

PubChem ID:46780723

Update Time:2025-10-16

6-O-Benzyl-2,3-di-O-acetyl-methyl-α-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- 6-O-Benzyl-2,3-di-O-acetyl-methyl-α-D-glucopyranoside
- 6-O-BENZYL-2,3-DI-O-ACETYL-METHYL-A-D-GLUCOPYRANOSIDE
- methyl 2,3-di-O-acetyl-6-O-benzyl-α-D-glucopyranoside
- 6-O-Benzyl-2,3-di-O-acetyl-methyl-Alpha-D-glucopyranoside
- Methyl 6-O-(PhenylMethyl)-α-D-glucopyranoside 2,3-Diacetate
- J-009917
- 6-O-Benzyl-2,3-di-O-acetyl-methyl- alpha -D-glucopyranoside
- Methyl 6-O-(phenylmethyl)-alpha-D-glucopyranoside 2,3-diacetate
- [(2S,3S,4S,5R)-3-acetyloxy-5-hydroxy-2-methoxy-6-(phenylmethoxymethyl)oxan-4-yl] acetate
- 162284-50-6
- Inchi： 1S/C18H24O8/c1-11(19)24-16-15(21)14(10-23-9-13-7-5-4-6-8-13)26-18(22-3)17(16)25-12(2)20/h4-8,14-18,21H,9-10H2,1-3H3/t14?,15-,16+,17+,18+/m1/s1
- InChI Key： RXVXPDCGHDLLIM-LUWVYCGLSA-N
- SMILES： O1[C@@H]([C@H]([C@H]([C@@H](C1COCC1C=CC=CC=1)O)OC(C)=O)OC(C)=O)OC

Computed Properties

Exact Mass: 368.14700
Monoisotopic Mass: 368.14711772g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 26
Rotatable Bond Count: 9
Complexity: 462
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 101Å²

Experimental Properties

Solubility: Dichloromethane, Ethyl Acetate, Methanol
PSA: 100.52000
LogP: 0.79880

6-O-Benzyl-2,3-di-O-acetyl-methyl-α-D-glucopyranoside Pricemore >>

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